1-(1,3,5-Dithiazinan-5-yl)propan-2-ol

• Molecular Formula: C6H13NOS2
• Molecular Weight: 179.3 g/mol
• IUPAC Name: 1-(1,3,5-dithiazinan-5-yl)propan-2-ol
• InChI: InChI=1S/C6H13NOS2/c1-6(8)2-7-3-9-5-10-4-7/h6,8H,2-5H2,1H3
• InChI Key: CNWXOYSNRZHLBX-UHFFFAOYSA-N
• Canonical SMILES: CC(CN1CSCSC1)O

Description

1-(1,3,5-Dithiazinan-5-yl)propan-2-ol is a heterocyclic organic compound characterized by a six-membered 1,3,5-dithiazinan ring fused to a propan-2-ol substituent. Its molecular formula is C₆H₁₃NOS₂, with an average molecular mass of 179.296 g/mol and a monoisotopic mass of 179.043856 g/mol . The compound lacks defined stereocenters, and its IUPAC nomenclature is standardized as 4H-1,3,5-Dithiazine-5(6H)-ethanol, α-methyl (CAS RN: 633336-01-3) .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues in Heterocyclic Chemistry

The 1,3,5-dithiazinan moiety is a sulfur- and nitrogen-containing heterocycle, often synthesized via cyclothiomethylation reactions involving formaldehyde (CH₂O) and hydrogen sulfide (H₂S) with amino-substituted precursors. Below is a comparative analysis with key analogues:

Table 1: Comparative Data for 1,3,5-Dithiazinan Derivatives

Compound Name	Molecular Formula	Key Functional Groups	Synthesis Yield (%)	Byproducts/Notes	Reference
1-(1,3,5-Dithiazinan-5-yl)propan-2-ol	C₆H₁₃NOS₂	Dithiazinan, propan-2-ol	Not reported	None observed
4-(1,3,5-Dithiazinan-5-yl)-2-hydroxybenzoic acid	C₁₀H₁₁NO₃S₂	Dithiazinan, hydroxyl, carboxylic acid	89%	Exclusive product of 4-aminosalicylic acid
5-(1,3,5-Dithiazinan-5-yl)-2-hydroxybenzoic acid	C₁₀H₁₁NO₃S₂	Dithiazinan, hydroxyl, carboxylic acid	32%	Co-forms with 22% thiazetidin derivative

Functional Group Interactions

• Hydroxyl Groups: The propan-2-ol hydroxyl may engage in hydrogen bonding, akin to the phenolic -OH in salicylic acid derivatives.
• Sulfur Content : All compounds share the 1,3,5-dithiazinan ring’s sulfur atoms, which confer metal-chelating properties. This feature is critical in applications like catalysis or heavy-metal scavenging.